Cas no 727-14-0 (1,3-Dioxane,5-butyl-5-ethyl-2-phenyl-)

727-14-0 structure
Product name:1,3-Dioxane,5-butyl-5-ethyl-2-phenyl-
1,3-Dioxane,5-butyl-5-ethyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane,5-butyl-5-ethyl-2-phenyl-
- 5-butyl-5-ethyl-2-phenyl-1,3-dioxane
- AC1L5B2A
- AC1Q706H
- AR-1G7598
- CTK5D6687
- HMS3079H23
- NSC7064
- NSC-7064
- 727-14-0
- CHEMBL1718547
- MLS002637974
- DTXSID40278362
- SMR001547479
-
- Inchi: InChI=1S/C16H24O2/c1-3-5-11-16(4-2)12-17-15(18-13-16)14-9-7-6-8-10-14/h6-10,15H,3-5,11-13H2,1-2H3
- InChI Key: VCDFNUIIOYASPX-UHFFFAOYSA-N
- SMILES: CCCCC1(COC(OC1)C2=CC=CC=C2)CC
Computed Properties
- Exact Mass: 248.17772
- Monoisotopic Mass: 248.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
- XLogP3: 4.3
Experimental Properties
- Density: 0.957
- Boiling Point: 336.8°Cat760mmHg
- Flash Point: 170.9°C
- Refractive Index: 1.481
- PSA: 18.46
- LogP: 4.31860
1,3-Dioxane,5-butyl-5-ethyl-2-phenyl- Related Literature
-
Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
-
Jessica J. Miller,Christian Gaiddon,Tim Storr Chem. Soc. Rev., 2020,49, 6995-7014
-
Bezaleel Mambwe,Richard F. W. Jackson,Richmond Muimo Chem. Commun., 2014,50, 9343-9345
-
Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
727-14-0 (1,3-Dioxane,5-butyl-5-ethyl-2-phenyl-) Related Products
- 1098984-09-8(2-hydroxy-5-[4-(hydroxymethyl)phenyl]benzaldehyde)
- 1911573-08-4(1-Ethyl-6-fluoro-1,4-dihydro-4-oxo-7-4-(1-oxooctadecyl)-1-piperazinyl-3-quinolinecarboxylic Acid)
- 1385269-21-5(6-Fluoro-N-[1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-YL)ethyl]pyridine-3-carboxamide)
- 849697-64-9(3-(1-oxopropan-2-yl)benzonitrile)
- 2034406-15-8(4-(morpholine-4-sulfonyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzamide)
- 1396969-31-5(2-[(3,4,5-Trimethoxyphenyl)formamido]propanoic acid)
- 2901085-23-0(4-Methyl-5-(methylthio)thiophene-2-carboxylic acid)
- 933713-96-3(3-(1-methyl-1H-imidazol-2-yl)morpholine)
- 1185313-24-9(pyridin-d4-2-ol)
- 203256-25-1(Octakis(ammoniumpropyl)silsesquioxane octachloride)
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk